Cas no 2680808-98-2 (benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate)

• Product Name: benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate
• CAS No: 2680808-98-2
• MF: C₁₆H₁₈BrN₃O₄
• MW: 396.235823154449
• CID: 5623545
• PubChem ID: 165932763
• Update Time: 2025-06-28

benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680808-98-2
• EN300-28303013
• benzyl N-[5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]carbamate
• benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

• Inchi： 1S/C16H18BrN3O4/c1-10(2)8-20-13(12(17)14(21)19-15(20)22)18-16(23)24-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,18,23)(H,19,21,22)
• InChI Key： KQEBQTOQTLQYAW-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1NC(=O)OCC1C=CC=CC=1)CC(C)C)=O)=O

Computed Properties

• Exact Mass: 395.04807g/mol
• Monoisotopic Mass: 395.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.7Ų

Additional information on benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

Benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate: A Comprehensive Overview

The compound benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS No. 2680808-98-2) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of carbamates and features a complex structure that includes a pyrimidine ring system with multiple substituents. The presence of a bromine atom and an isobutyl group (from the 2-methylpropyl substituent) adds to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrimidine ring system is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The substitution pattern of this compound further enhances its potential as a lead molecule for designing bioactive agents. For instance, the bromine atom can act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially enhancing its binding affinity to specific receptors or enzymes.

The synthesis of benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate involves a multi-step process that typically includes nucleophilic substitutions and condensation reactions. The use of benzyl groups as protecting agents during the synthesis is a common practice in organic chemistry to stabilize reactive intermediates and facilitate further transformations. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield.

In terms of physical properties, this compound exhibits a melting point in the range of 150–160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during manufacturing processes.

The application of this compound extends beyond traditional chemical synthesis. Recent research has explored its role in enzyme inhibition studies, particularly targeting kinases involved in cellular signaling pathways. The isobutyl group contributes to the molecule's lipophilicity, which is essential for membrane permeability and bioavailability in pharmacokinetic studies. Additionally, the bromine atom may serve as a site for further functionalization or radiolabeling in imaging applications.

From an environmental perspective, understanding the degradation pathways of benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, producing less complex byproducts that are more readily biodegradable. This information is vital for waste management practices in industries handling such compounds.

In conclusion, benzyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS No. 268080898) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into drug design and material science. As advancements in analytical techniques continue to evolve, so too will our understanding of this compound's potential contributions to scientific innovation.